Cas no 1313-27-5 (Molybdenum Trioxide)

Molybdenum Trioxide Properties

Names and Identifiers

• Molybdenum(VI) oxide
• MOLYBDENUM(+6)OXIDE
• MOLYBDENUM OXIDE
• MOLYBDENUM TRIOXIDE
• MOLYBDENUM(VI) OXIDE ON ALUMINA
• MOLYBDIC ACID ANHYDRIDE
• MOLYBDIC ANHYDRIDE
• MOLYBDIC OXIDE
• MOLYBDIC TRIOXIDE
• Molylxlic trioxide
• Mo 1202T
• Molybdena
• Molybdenum anhydride
• Molybdenum oxide (MoO3)
• Molybdenum oxide (MoO5)
• Molybdenum peroxide
• Molybdenum(VI) oxide,(trace metal basis)
• trioxomolybdenum
• +Expand

• MDL： MFCD00003469
• InChIKey： JKQOBWVOAYFWKG-UHFFFAOYSA-N
• Inchi： 1S/Mo.3O/q+6;3*-2
• SMILES： [Mo](=O)(=O)=O

Computed Properties

• Exact Mass: 145.89000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Heavy Atom Count: 4
• Complexity: 61.8
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: -0.35640
• PSA: 51.21000
• Merck: 14,6239
• Water Partition Coefficient: 0.5 g/L (20 ºC)
• Boiling Point: 1155 ºC
• Melting Point: 795 °C (lit.)
• Flash Point: 1155°C subl.
• Solubility: 0.49g/l
• Color/Form: Colorless or yellowish white powder, orthorhombic crystal system. It turns yellow after heating and recovers after cooling.
• Solubility: It is slightly soluble in water, easily soluble in excess alkali to form molybdate, soluble in concentrated nitric acid, hydrochloric acid or the mixture of concentrated nitric acid and concentrated sulfuric acid, soluble in ammonia, hydrofluoric acid, insoluble in general acid.
• Sensitiveness: Sensitive to humidity
• Density: 4.692

Molybdenum Trioxide Security Information

• Symbol: GHS07 GHS08
• RTECS：QA4725000
• WGK Germany：1
• Safety Instruction： S22-S25
• Risk Phrases：R36/37; R48/20/22
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H319,H335,H351
• Warning Statement： P261,P281,P305+P351+P338
• Storage Condition：Store at room temperature
• Risk Phrases： 36/37-40
• Signal Word：Warning
• TSCA：Yes
• HazardClass：6.1

Molybdenum Trioxide Customs Data

• HS CODE：2825700000
• Customs Data：

  China Customs Code:

  2825700000

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Oxides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds